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Compound of Interest

Compound Name: DECAHYDRO-2-NAPHTHOL

Cat. No.: B7783788

For Researchers, Scientists, and Drug Development Professionals

Decahydro-2-naphthol and its derivatives are versatile compounds in the fragrance industry,
valued for their unique olfactory properties. These synthetic molecules are primarily used to
impart floral, woody, and camphoraceous notes in a variety of fragrance compositions.[1][2]
Their stability and substantivity make them valuable components in perfumes, cosmetics, and
other scented products.[3]

One of the most well-known derivatives is Geosmin, which is responsible for the characteristic
earthy scent after rainfall.[4] While powerful and diffusive on its own, in trace amounts, it can
add a unique and natural-smelling damp, earthy note to a fragrance.[4]

This document provides an overview of the application of decahydro-2-naphthol derivatives in
fragrance formulation, including quantitative data, experimental protocols for synthesis and
formulation, and a visualization of the olfactory signaling pathway.

Quantitative Data Summary

The olfactory properties and recommended usage levels of key decahydro-2-naphthol
derivatives are summarized in the table below. These values are critical for formulators to
achieve the desired scent profile and intensity.
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Recommended
Molecular ) .
Compound CAS Number Odor Profile Usage Level in
Formula
Concentrate
Floral, Rose,
Decahydro-2-
) Muguet, Woody,
naphthol (mixture  825-51-4 C10H180 Up to 5.0%[2]

Camphoraceous,

of isomers) Spicy[1][5][6]

Up to 0.05%
) Earthy, Damp,
Geosmin 19700-21-1 C12H220 (often used at

Wet Soil[4]
0.1% or lower)[4]

Decahydro-f3- Data not

10519-12-7 C11H1802 Woody, Floral )
naphthyl formate available
Decahydro-f3- Data not

10519-11-6 C12H2002 Woody, Floral _
naphthyl acetate available

Experimental Protocols

1. Synthesis of Decahydro-2-naphthol via Catalytic Hydrogenation of 3-Naphthol

This protocol describes a common method for synthesizing decahydro-2-naphthol, which
involves the catalytic hydrogenation of 3-naphthol.[1] This process typically yields a mixture of
cis and trans isomers.[1]

Materials:

B-Naphthol

Ethanol (or other suitable solvent)

Raney Nickel or other suitable catalyst (e.g., Palladium on Carbon)

High-pressure autoclave/hydrogenator

Hydrogen gas
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« Filtration apparatus

e Rotary evaporator

« Distillation apparatus

Procedure:

» Dissolve B-naphthol in ethanol in a high-pressure autoclave.

o Add the Raney Nickel catalyst to the solution. The catalyst loading should be optimized
based on the scale of the reaction.

» Seal the autoclave and purge with nitrogen gas to remove any air.

o Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50-100 atm).

o Heat the mixture to the target temperature (e.g., 100-150°C) with constant stirring.

» Monitor the reaction progress by measuring hydrogen uptake. The reaction is complete when
hydrogen consumption ceases.

e Cool the autoclave to room temperature and carefully vent the excess hydrogen gas.

 Filter the reaction mixture to remove the catalyst.

» Remove the solvent from the filtrate using a rotary evaporator.

e The crude product can be purified by vacuum distillation to yield decahydro-2-naphthol as
a mixture of isomers.

2. Protocol for a Simple Woody-Floral Fragrance Formulation

This protocol provides a basic example of how decahydro-2-naphthol can be incorporated
into a fragrance concentrate. The percentages can be adjusted to modify the final scent profile.

Materials:

e Decahydro-2-naphthol
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e Linalool

e Iso E Super

e Hedione

o Galaxolide

o Ethanol (perfumer's grade)

¢ Glass beakers and stirring rods

 Digital scale

Procedure:

e Accurately weigh each ingredient according to the desired formulation percentages (see
table below for an example).

» In a glass beaker, combine the ingredients in order of decreasing volatility, starting with the
most volatile top notes.

« Stir the mixture gently until all components are fully dissolved.

« Allow the concentrate to macerate for at least 48 hours in a cool, dark place to allow the
scents to meld.

e The concentrate can then be diluted with perfumer's grade ethanol to the desired strength
(e.g., Eau de Parfum, Eau de Toilette).

Example Formulation:
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Ingredient Percentage Role
Iso E Super 30% Woody, Ambery Base
Hedione 20% Floral (Jasmine)
Galaxolide 15% Musk
Linalool 10% Floral, Woody
Decahydro-2-naphthol 5% Woody, Camphoraceous
Bergamot Oil 15% Citrus Top Note
Other trace elements 5% Modifiers
Visualizations
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Workflow: From Synthesis to Fragrance Application
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Caption: Synthesis and Application Workflow for Decahydro-2-naphthol.
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Simplified Olfactory Signaling Pathway
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Caption: Olfactory Signal Transduction Cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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